Cas no 5391-72-0 (4-amino-N-(tetrahydro-2H-pyran-2-ylmethyl)benzenesulfonamide)

4-amino-N-(tetrahydro-2H-pyran-2-ylmethyl)benzenesulfonamide structure
5391-72-0 structure
Product Name:4-amino-N-(tetrahydro-2H-pyran-2-ylmethyl)benzenesulfonamide
CAS No:5391-72-0
MF:C12H18N2O3S
MW:270.347921848297
CID:1586159
PubChem ID:220433
Update Time:2025-04-21

4-amino-N-(tetrahydro-2H-pyran-2-ylmethyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • 4-amino-N-(tetrahydro-2H-pyran-2-ylmethyl)benzenesulfonamide
    • methyl 2,2-bis(4-methoxyphenyl)acetate
    • HMS3078C13
    • 6059-54-7
    • NSC-3193
    • 5391-72-0
    • DTXSID50976029
    • AKOS010872920
    • 4-Amino-N-[(oxan-2-yl)methyl]benzene-1-sulfonamide
    • SMR001547196
    • MLS002637672
    • CHEMBL1870558
    • NSC3193
    • Inchi: 1S/C12H18N2O3S/c13-10-4-6-12(7-5-10)18(15,16)14-9-11-3-1-2-8-17-11/h4-7,11,14H,1-3,8-9,13H2
    • InChI Key: YHWKKBJRWBAMJC-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)N)(NCC1CCCCO1)(=O)=O

Computed Properties

  • Exact Mass: 270.10394
  • Monoisotopic Mass: 270.104
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 345
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 89.8Ų

Experimental Properties

  • Density: 1.252
  • Boiling Point: 464.6°C at 760 mmHg
  • Flash Point: 234.8°C
  • Refractive Index: 1.564
  • PSA: 81.42
  • LogP: 3.16910
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